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inhibitors

  • 1-[[[(1-Hydroxymethyl)cyclopentyl]amino]acetyl]-2,5-cis-pyrrolidinedicarbonitrile hydrochloride
    1-[[[(1-Hydroxymethyl)cyclopentyl]amino]acetyl]-2,5-cis...
    • Cat. No.:
    • B1662326
    • CAS No.:
    • Molecular Formula:
    • C14H21ClN4O2
    • Molecular Weight:
    • 312.79 g/mol
    Description
    DPPI 1c is an inhibitor of dipeptidyl peptidase 4 (DPP-4;  IC50 = 104 nM in an enzyme assay). It decreases plasma glucose levels by 46 to 67% in an oral glucose challenge in fasted, diabetic KK/H1J mice whe...
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  • UK-371804
    UK-371804
    • Cat. No.:
    • B1663087
    • CAS No.:
    • Molecular Formula:
    • C14H16ClN5O4S
    • Molecular Weight:
    • 385.8 g/mol
    Description
    UK 371804 is an inhibitor of urokinase-type plasminogen activator (uPA;  Ki = 10 nM). It is 4,000- and 2,700-fold selective for uPA over tissue plasminogen activator (tPA) and plasmin, respectively. UK 3718...
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  • Dacomitinib
    Dacomitinib
    • Cat. No.:
    • B1663576
    • CAS No.:
    • 1110813-31-4
    • Molecular Formula:
    • C24H25ClFN5O2
    • Molecular Weight:
    • 469.9 g/mol
    Description
    Dacomitinib is a member of the class of quinazolines that is 7-methoxyquinazoline-4,6-diamine in which the amino group at position 4 is substituted by a 3-chloro-4-fluorophenyl group and the amino group at posit...
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  • (S)-(-)-5-fluorowillardiine
    (S)-(-)-5-fluorowillardiine
    • Cat. No.:
    • B1662202
    • CAS No.:
    • 140187-23-1
    • Molecular Formula:
    • C7H8FN3O4
    • Molecular Weight:
    • 217.15 g/mol
    Description
    3-(5-fluorouracil-1-yl)-L-alanine is an alanine derivative that is L-alanine bearing a 5-fluorouracil-1-yl substituent at position 3. A more potent and selective AMPA receptor agonist (at hGluR1 and hGluR2) than...
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  • (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-5-amino-2-[[(2S)-2-amino-4-carboxybutanoyl]amino]-5-oxopentanoyl]amino]hexanoyl]amino]-4-methylpentanoyl]amino]-3-methylpentanoyl]amino]-3-hydroxypropanoyl]amino]-4-carboxybutanoyl]amino]-4-carboxybutanoyl]amino]-3-carboxypropanoyl]amino]-4-methylpentanoic acid
    (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-...
    • Cat. No.:
    • B1663487
    • CAS No.:
    • 145646-22-6
    • Molecular Formula:
    • C₅₁H₈₆N₁₂O₂₁
    • Molecular Weight:
    • 1203.3 g/mol
    Description
    c-Myc Peptide is a synthetic peptide corresponding to the C-terminal amino acids (410-419) of human c-myc protein, and participates in regulation of growth-related gene transcription. ...
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  • Fosbretabulin disodium
    Fosbretabulin disodium
    • Cat. No.:
    • B1662493
    • CAS No.:
    • 168555-66-6
    • Molecular Formula:
    • C18H21NaO8P
    • Molecular Weight:
    • 419.3 g/mol
    Description
    Fosbretabulin Disodium is the disodium salt of a water-soluble phosphate derivative of a natural stilbenoid phenol derived from the African bush willow (Combretum caffrum) with potential vascular disrupting and ...
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  • (3aR,6S,6aS)-4-methylsulfonyl-1-[(E)-4-piperidin-1-ylbut-2-enoyl]-6-propan-2-yl-3,3a,6,6a-tetrahydro-2H-pyrrolo[3,2-b]pyrrol-5-one;hydrochloride
    (3aR,6S,6aS)-4-methylsulfonyl-1-[(E)-4-piperidin-1-ylbu...
    • Cat. No.:
    • B1663650
    • CAS No.:
    • 197890-44-1
    • Molecular Formula:
    • C19H32ClN3O4S
    • Molecular Weight:
    • 434.0 g/mol
    Description
    GW 311616A is an inhibitor of neutrophil elastase (IC50 = 100 nM). It is selective for neutrophil elastase (IC50 = 22 nM for the human enzyme) over trypsin, cathepsin G, and plasmin (IC50s = >100 µM for all), as...
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  • Bis(p-chlorophenyl) diselenide
    Bis(p-chlorophenyl) diselenide
    • Cat. No.:
    • B1662439
    • CAS No.:
    • 20541-49-5
    • Molecular Formula:
    • C12H8Cl2Se2
    • Molecular Weight:
    • 381 g/mol
    Description
    Organoselenium compound with antidepressant-like and memory enhancer actions;  High Quality Biochemicals for Research Uses
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  • 5-chloro-N-(4-methoxy-3-piperazin-1-ylphenyl)-3-methyl-1-benzothiophene-2-sulfonamide;hydrochloride
    5-chloro-N-(4-methoxy-3-piperazin-1-ylphenyl)-3-methyl-...
    • Cat. No.:
    • B1662228
    • CAS No.:
    • 209481-24-3
    • Molecular Formula:
    • C20H23Cl2N3O3S2
    • Molecular Weight:
    • 488.5 g/mol
    Description
    Potent and selective 5-HT6 receptor antagonist (Ki = 1-2 nM). Displays >200-fold selectivity for 5-HT6 receptors (vs. other receptor binding sites and ion channels). Poor penetration of the blood-brain barrier. ...
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  • Bunaftine
    Bunaftine
    • Cat. No.:
    • B1663203
    • CAS No.:
    • 32421-46-8
    • Molecular Formula:
    • C21H30N2O
    • Molecular Weight:
    • 326.5 g/mol
    Description
    Bunaftine is a naphthalenecarboxamide.
    N-Butyl-N-(2-(diethylamino)ethyl)-1-naphthamide. A proposed antiarrhythmic that prolongs myocardial refractory period and stabilizes cell membranes....
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